Cas no 400079-43-8 (2-[(4-Fluorobenzyl)amino]-1-(4-fluorophenyl)-1-phenyl-1-ethanol)
2-[(4-Fluorobenzyl)amino]-1-(4-fluorophenyl)-1-phenyl-1-ethanol Chemical and Physical Properties
Names and Identifiers
-
- REGID_for_CID_3845000
- CHEMBL1568583
- HMS2425H08
- MLS000327647
- 400079-43-8
- SMR000180541
- Oprea1_208718
- AKOS005085151
- 1-(4-fluorophenyl)-2-{[(4-fluorophenyl)methyl]amino}-1-phenylethan-1-ol
- 2-[(4-fluorobenzyl)amino]-1-(4-fluorophenyl)-1-phenyl-1-ethanol
- 2J-360S
- 1-(4-fluorophenyl)-2-[(4-fluorophenyl)methylamino]-1-phenylethanol
- 2-[(4-Fluorobenzyl)amino]-1-(4-fluorophenyl)-1-phenyl-1-ethanol
-
- Inchi: 1S/C21H19F2NO/c22-19-10-6-16(7-11-19)14-24-15-21(25,17-4-2-1-3-5-17)18-8-12-20(23)13-9-18/h1-13,24-25H,14-15H2
- InChI Key: RSFCFZRQLAZGQT-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C1C=CC=CC=1)(CNCC1C=CC(=CC=1)F)O
Computed Properties
- Exact Mass: 339.14347055g/mol
- Monoisotopic Mass: 339.14347055g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 32.3Ų
2-[(4-Fluorobenzyl)amino]-1-(4-fluorophenyl)-1-phenyl-1-ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651982-1mg |
2-((4-Fluorobenzyl)amino)-1-(4-fluorophenyl)-1-phenylethan-1-ol |
400079-43-8 | 98% | 1mg |
¥473.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651982-2mg |
2-((4-Fluorobenzyl)amino)-1-(4-fluorophenyl)-1-phenylethan-1-ol |
400079-43-8 | 98% | 2mg |
¥619.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651982-5mg |
2-((4-Fluorobenzyl)amino)-1-(4-fluorophenyl)-1-phenylethan-1-ol |
400079-43-8 | 98% | 5mg |
¥627.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651982-10mg |
2-((4-Fluorobenzyl)amino)-1-(4-fluorophenyl)-1-phenylethan-1-ol |
400079-43-8 | 98% | 10mg |
¥747.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651982-20mg |
2-((4-Fluorobenzyl)amino)-1-(4-fluorophenyl)-1-phenylethan-1-ol |
400079-43-8 | 98% | 20mg |
¥1274.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651982-25mg |
2-((4-Fluorobenzyl)amino)-1-(4-fluorophenyl)-1-phenylethan-1-ol |
400079-43-8 | 98% | 25mg |
¥1201.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651982-50mg |
2-((4-Fluorobenzyl)amino)-1-(4-fluorophenyl)-1-phenylethan-1-ol |
400079-43-8 | 98% | 50mg |
¥1301.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651982-100mg |
2-((4-Fluorobenzyl)amino)-1-(4-fluorophenyl)-1-phenylethan-1-ol |
400079-43-8 | 98% | 100mg |
¥1764.00 | 2024-05-15 |
2-[(4-Fluorobenzyl)amino]-1-(4-fluorophenyl)-1-phenyl-1-ethanol Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-[(4-Fluorobenzyl)amino]-1-(4-fluorophenyl)-1-phenyl-1-ethanol
2-[(4-Fluorobenzyl)amino]-1-(4-fluorophenyl)-1-phenyl-1-ethanol: A Comprehensive Overview
The compound with CAS No. 400079-43-8, known as 2-[(4-Fluorobenzyl)amino]-1-(4-fluorophenyl)-1-phenyl-1-ethanol, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a fluorobenzyl amino group and a fluorophenyl ethanol moiety, making it a valuable subject of research in the fields of organic chemistry, pharmacology, and materials science.
Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of fluorine atoms in the structure of this compound plays a crucial role in enhancing its chemical stability and biological activity. Researchers have demonstrated that fluorinated aromatic compounds can exhibit improved binding affinity to target proteins, making them promising candidates for therapeutic agents.
The synthesis of 2-[(4-Fluorobenzyl)amino]-1-(4-fluorophenyl)-1-phenyl-1-ethanol involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and selective fluorination. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process, ensuring high yields and purity. These methods are not only environmentally friendly but also scalable for industrial applications.
In terms of pharmacological activity, this compound has shown potential as a modulator of key cellular pathways involved in inflammation and oxidative stress. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines and reactive oxygen species (ROS), suggesting its potential application in the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, its ethanol group provides a hydrophilic nature, which enhances its ability to cross biological membranes, making it an attractive candidate for drug delivery systems.
The structural versatility of 2-[(4-Fluorobenzyl)amino]-1-(4-fluorophenyl)-1-phenyl-1-ethanol also makes it a valuable building block for constructing more complex molecules. For instance, researchers have utilized this compound as a precursor for synthesizing bioactive polymers and nanomaterials with tailored properties. These materials exhibit enhanced mechanical strength and biocompatibility, opening new avenues for applications in tissue engineering and regenerative medicine.
From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. The use of fluorinated compounds has been scrutinized due to their persistence in the environment; however, modern synthetic strategies emphasize the use of recyclable solvents and catalysts to reduce waste generation. Additionally, the compound's stability ensures that it does not degrade into harmful byproducts under normal usage conditions.
In conclusion, 2-[(4-Fluorobenzyl)amino]-1-(4-fluorophenyl)-1-phenyl-1 ethanol represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and pharmacological research, positions it as a key player in future innovations. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both scientific research and industrial development.
400079-43-8 (2-[(4-Fluorobenzyl)amino]-1-(4-fluorophenyl)-1-phenyl-1-ethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)